Cas no 57918-64-6 (Benzene, 1-bromo-2-(2-phenylethyl)-)
57918-64-6 structure
Product Name:Benzene, 1-bromo-2-(2-phenylethyl)-
CAS No:57918-64-6
MF:C14H13Br
MW:261.157023191452
CID:4047136
PubChem ID:12269392
Update Time:2025-04-22
Benzene, 1-bromo-2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-(2-phenylethyl)-
- 1-(2-bromophenyl)-2-phenylethane
- DB-375078
- 1-Bromo-2-phenethylbenzene
- 57918-64-6
- 1-bromo-2-(2-phenylethyl)benzene
- SCHEMBL5286289
- BYHXJDDDSHSQKQ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H13Br/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
- InChI Key: BYHXJDDDSHSQKQ-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=CC=C1CCC1=CC=CC=C1
Computed Properties
- Exact Mass: 260.02006Da
- Monoisotopic Mass: 260.02006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Benzene, 1-bromo-2-(2-phenylethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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